Cas no 1396682-54-4 (N-cyclopentyl-2-4-(2,3-dimethoxybenzamido)phenyl-2H-1,2,3,4-tetrazole-5-carboxamide)

• Product Name: N-cyclopentyl-2-4-(2,3-dimethoxybenzamido)phenyl-2H-1,2,3,4-tetrazole-5-carboxamide
• CAS No: 1396682-54-4
• MF: C₂₂H₂₄N₆O₄
• MW: 436.463764190674
• CID: 6199240
• PubChem ID: 71792340
• Update Time: 2025-07-15

N-cyclopentyl-2-4-(2,3-dimethoxybenzamido)phenyl-2H-1,2,3,4-tetrazole-5-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-cyclopentyl-2-4-(2,3-dimethoxybenzamido)phenyl-2H-1,2,3,4-tetrazole-5-carboxamide
• N-cyclopentyl-2-(4-(2,3-dimethoxybenzamido)phenyl)-2H-tetrazole-5-carboxamide
• F6242-1646
• 1396682-54-4
• N-cyclopentyl-2-[4-[(2,3-dimethoxybenzoyl)amino]phenyl]tetrazole-5-carboxamide
• VU0539749-1
• N-cyclopentyl-2-[4-(2,3-dimethoxybenzamido)phenyl]-2H-1,2,3,4-tetrazole-5-carboxamide
• AKOS024542441

• Inchi： 1S/C22H24N6O4/c1-31-18-9-5-8-17(19(18)32-2)21(29)23-15-10-12-16(13-11-15)28-26-20(25-27-28)22(30)24-14-6-3-4-7-14/h5,8-14H,3-4,6-7H2,1-2H3,(H,23,29)(H,24,30)
• InChI Key： MOWMLLWYYDXYBF-UHFFFAOYSA-N
• SMILES： O=C(C1N=NN(C2C=CC(=CC=2)NC(C2C=CC=C(C=2OC)OC)=O)N=1)NC1CCCC1

Computed Properties

• Exact Mass: 436.18590327g/mol
• Monoisotopic Mass: 436.18590327g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 32
• Rotatable Bond Count: 7
• Complexity: 638
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 120Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on N-cyclopentyl-2-4-(2,3-dimethoxybenzamido)phenyl-2H-1,2,3,4-tetrazole-5-carboxamide

Introduction to N-cyclopentyl-2-4-(2,3-dimethoxybenzamido)phenyl-2H-1,2,3,4-tetrazole-5-carboxamide (CAS No. 1396682-54-4)

N-cyclopentyl-2-4-(2,3-dimethoxybenzamido)phenyl-2H-1,2,3,4-tetrazole-5-carboxamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural and functional properties. This compound, identified by the CAS number 1396682-54-4, represents a convergence of advanced chemical synthesis and biological activity, making it a subject of intense research interest.

The molecular structure of this compound features a complex arrangement of heterocyclic rings and functional groups. At its core lies a tetrazole ring, a five-membered heterocycle with four nitrogen atoms, which is known for its stability and reactivity in various biochemical pathways. The presence of the tetrazole moiety in N-cyclopentyl-2-4-(2,3-dimethoxybenzamido)phenyl-2H-1,2,3,4-tetrazole-5-carboxamide suggests potential applications in drug development, particularly in the modulation of enzyme activities and signal transduction processes.

One of the most striking features of this compound is the incorporation of a cyclopentyl group and a 2H-1,2,3,4-tetrazole carboxamide moiety. The cyclopentyl group contributes to the overall steric properties of the molecule, influencing its solubility and bioavailability. Meanwhile, the tetrazole carboxamide group introduces a polar functional site that can interact with biological targets. This combination of structural elements makes N-cyclopentyl-2-4-(2,3-dimethoxybenzamido)phenyl-2H-1,2,3,4-tetrazole-5-carboxamide a promising candidate for further exploration in medicinal chemistry.

In recent years, there has been growing interest in tetrazole-containing compounds due to their diverse biological activities. Tetrazoles have been shown to exhibit antimicrobial, anti-inflammatory, and anticancer properties. The specific arrangement of functional groups in N-cyclopentyl-2-4-(2,3-dimethoxybenzamido)phenyl-2H-1,2,3,4-tetrazole-5-carboxamide may contribute to its unique pharmacological profile. For instance, the 2,3-dimethoxybenzamido group could enhance binding affinity to certain protein targets while the cyclopentyl group might improve metabolic stability.

The synthesis of such complex molecules requires meticulous planning and execution. Advanced synthetic techniques are employed to construct the intricate framework of N-cyclopentyl-2-4-(2,3-dimethoxybenzamido)phenyl-2H-1,2,3,4-tetrazole-5-carboxamide. These techniques often involve multi-step reactions that require precise control over reaction conditions to ensure high yield and purity. The use of protecting groups and palladium-catalyzed cross-coupling reactions are common strategies in constructing the desired molecular architecture.

The pharmacological potential of this compound has not been fully elucidated but preliminary studies suggest that it may have applications in treating various diseases. The presence of multiple functional groups provides multiple sites for interaction with biological targets. This polypharmacophoric nature could make N-cyclopentyl-2-4-(2,3-dimethoxybenzamido)phenyl-2H-1,2,3,4-tetrazole-5-carboxamide a valuable tool for developing new therapeutic agents.

In conclusion，N-cyclopentyl-2-4-(